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This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals using the

multi N/C® 2300 direct injection system.

Troubleshooting Guide
This section offers solutions to common issues encountered during experiments.

Issue: Inconsistent Readings or Scattering Measurements

Q1: My results are showing significant scatter and are not reproducible. What could be the

cause?

A1: Scattering measurements can be frustrating and point to several potential issues. A

common reason is the introduction of air bubbles during sample injection.[1] To mitigate this,

ensure the syringe is flushed multiple times with the measuring liquid before drawing in the

sample.[1] Aspirate the sample slowly and carefully to minimize bubble formation.[1]

Another potential cause is sample inhomogeneity, especially with particle-rich samples.[2][3][4]

The multi N/C® 2300 is designed for such samples, but proper sample preparation is still

crucial.[2][3][4] Ensure your samples are well-homogenized before analysis. For automated

analysis, the AS 60 autosampler provides automatic acidification, purging, and magnetic

stirring to homogenize liquid samples.[2]
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Finally, check the combustion system. A contaminated or aging catalyst can lead to incomplete

combustion and, consequently, fluctuating results.

Troubleshooting Workflow for Scattering Measurements
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Injection OK

Solution: Flush syringe, inject slowly to avoid bubbles.
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Sample Homogeneous

Solution: Homogenize sample thoroughly before analysis.

Sample Not Homogeneous

Solution: Replace catalyst and check combustion tube.
Catalyst/Tube Issue

End: Consistent MeasurementsSystem OK
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Caption: Troubleshooting workflow for scattering measurements.

Issue: Sample Carryover

Q2: I'm observing carryover between samples, even with thorough rinsing. How can I prevent

this?

A2: The multi N/C® 2300 series is designed with a septum-free direct injection system and

efficient rinsing technology to prevent sample carryover, especially with particle-rich or

emulsion-like samples.[2][3][4] If you are still experiencing carryover, consider the following:

Rinsing Protocol: While the system has an efficient rinsing process, particularly challenging

samples might require a more rigorous rinsing protocol. You can program additional rinse

cycles in your method.

Injection Needle Cleaning: The injection needle is thermally cleaned in the furnace head

during the measurement, which should minimize carryover.[5] However, for highly adhesive

or concentrated samples, a manual inspection and cleaning of the needle might be

necessary if the automated cleaning is insufficient.

Sample Properties: Very viscous or sticky samples can be challenging. Consider diluting

these samples if your experimental protocol allows, as this can significantly reduce the
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potential for carryover.

Issue: Clogged System Components

Q3: My system seems to be clogged, and the sample is not being injected properly. What

should I do?

A3: Blockages can occur, particularly when working with samples containing a high

concentration of particles.[2][3][4] The multi N/C® 2300's design with a wide-bore needle and

direct injection minimizes this risk.[5] However, if a blockage is suspected, follow these steps:

Stop the Analysis: Immediately halt the current measurement sequence.

Inspect the Syringe and Needle: Visually inspect the microliter syringe and the injection

needle for any visible obstructions.

Check the Water Traps: The operating manual indicates that clogged water traps can be a

source of problems.[1] This can occur if the service life has been exceeded or when

measuring samples that generate strong aerosols.[1] Replace the water trap if it appears

clogged or has reached its service life.[1]

Consult the Manual: For detailed instructions on accessing and cleaning specific

components, refer to the instrument's operating manual.[1]

Contact Support: If the blockage persists or occurs frequently, it is recommended to contact

the Analytik Jena customer service department to avoid potential damage to the instrument.

[1]
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Caption: Workflow for troubleshooting system clogs.

Frequently Asked Questions (FAQs)
Q4: What is the recommended sample volume for the multi N/C® 2300 direct injection?

A4: The multi N/C® 2300 is capable of handling a sample volume ranging from 10 to 500 µl.[1]

[6] This makes it suitable for applications where sample volume is limited.[2][4][6]

Q5: Can I analyze samples with high salt concentrations?

A5: While the multi N/C® series is robust, high salt concentrations can be challenging for any

combustion-based analyzer. For samples with high salt content, a "salt kit" is available which

utilizes a salt crucible in the combustion tube to extend maintenance intervals.[6] This

significantly reduces the cost per sample.[6]

Q6: How often should I perform maintenance on the chemiluminescence detector (CLD)?

A6: For models equipped with a chemiluminescence detector (CLD) for nitrogen analysis, the

adsorber cartridge on the rear of the detector should be replaced every 12 months.[1] This

cartridge is filled with active carbon and soda lime and is essential for cleaning the gas exiting

the detector.[1]

Q7: What is the "Easy Cal" function?
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A7: "Easy Cal" is a feature that allows for automatic multi-point calibration from a single

standard solution.[3] This function, combined with the VITA flow management system which

ensures long-term stable calibrations, reduces the workload for laboratory staff.[2][3]

Quantitative Data Summary
Parameter Specification Reference

Sample Injection Volume 10 - 500 µl [1][6]

TC, TOC, NPOC, TIC

Measurement Range
0 - 30,000 mg/l [1][2]

Combustion Temperature
Up to 950 °C (depending on

catalyst)
[1]

Nitrogen Measurement Range

(CLD)
0 - 200 mg/L N [7]

Limit of Detection (Carbon) 50 µg/L C [7]

Limit of Detection (Nitrogen) 5 µg/L N [7]

Experimental Protocols
Protocol 1: General Sample Preparation for TOC/TN Analysis

Homogenization: For samples containing particles, ensure the sample is thoroughly

homogenized before drawing it into the syringe. For automated systems like the AS 60,

utilize the magnetic stirring function.[2]

Acidification and Purging (for NPOC): For the determination of Non-Purgeable Organic

Carbon (NPOC), the sample must be acidified to convert inorganic carbonates to CO2,

which is then purged from the sample. The AS 60 autosampler can perform this step

automatically.[2]

Syringe Preparation: Before injecting the sample, flush the microliter syringe multiple times

with the sample solution to ensure the injected volume is representative and free of air

bubbles.[1]
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Injection: Insert the syringe needle completely into the septum-free lock and inject the

sample.[1] For manual injections, remove the syringe immediately after injection.[1]

Protocol 2: Catalyst Replacement

Note: Always refer to the instrument's operating manual for detailed, model-specific instructions

and safety precautions.

Cooldown: Ensure the furnace has completely cooled down to a safe temperature.

Access the Combustion Tube: Open the furnace and carefully remove the combustion tube.

Remove Old Catalyst: Dispose of the old catalyst material according to your laboratory's

safety guidelines.

Clean the Combustion Tube: Inspect the combustion tube for any residue or damage and

clean it if necessary.

Pack New Catalyst: Pack the new catalyst material into the combustion tube according to the

manufacturer's instructions.

Reinstall: Carefully reinstall the combustion tube and ensure all connections are secure.

Leak Check: Perform a leak check as described in the operating manual before starting any

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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